Cas no 1823885-42-2 (2-Propanone, 1-(2,2-difluorocyclopropyl)-)

• Product Name: 2-Propanone, 1-(2,2-difluorocyclopropyl)-
• CAS No: 1823885-42-2
• MF: C₆H₈F₂O
• MW: 134.123929023743
• CID: 5301743
• Update Time: 2026-03-10

2-Propanone, 1-(2,2-difluorocyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2,2-difluorocyclopropyl)-
• 1-(2,2-Difluoro-cyclopropyl)-propan-2-one

• Inchi： 1S/C6H8F2O/c1-4(9)2-5-3-6(5,7)8/h5H,2-3H2,1H3
• InChI Key： TYIMWMQOIZOOAS-UHFFFAOYSA-N
• SMILES： C(C1CC1(F)F)C(=O)C

Additional information on 2-Propanone, 1-(2,2-difluorocyclopropyl)-

1-(2,2-Difluorocyclopropyl)-2-Propanone: A Comprehensive Overview

1-(2,2-Difluorocyclopropyl)-2-propanone, also known by its CAS number 1823885-42-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the family of ketones and features a cyclopropane ring substituted with two fluorine atoms and a propanone group. Its structure makes it a versatile molecule with promising uses in various fields, including pharmaceuticals, materials science, and industrial chemistry.

The molecular formula of 1-(2,2-difluorocyclopropyl)-2-propanone is C5H6F2O, and its molecular weight is approximately 136.09 g/mol. The compound is characterized by its cyclopropane ring, which introduces strain into the molecule, making it more reactive compared to similar compounds without such a structure. The presence of two fluorine atoms further enhances its reactivity and stability under certain conditions.

Recent studies have focused on the synthesis and characterization of this compound. One notable advancement involves the development of efficient synthetic routes using transition metal catalysts. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the difluorocyclopropyl group directly onto the propanone backbone. This approach not only simplifies the synthesis process but also improves the overall yield and purity of the product.

The physical and chemical properties of 1-(2,2-difluorocyclopropyl)-2-propanone are critical for its applications. It has a melting point of approximately -70°C and a boiling point around 95°C at standard pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and oxidative conditions has also been extensively studied, with results indicating that it remains stable up to temperatures of 150°C in inert atmospheres.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The difluorocyclopropyl group has been shown to enhance the bioavailability and pharmacokinetic properties of certain drugs. For example, recent research has demonstrated that incorporating this group into antiviral agents can significantly improve their efficacy while reducing side effects. Additionally, the compound has been explored as a building block for constructing complex molecular frameworks in organic synthesis.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 1-(2,2-difluorocyclopropyl)-2-propanone. Results indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of approximately 7 days in aqueous environments. However, further research is needed to fully understand its long-term effects on ecosystems.

The versatility of this compound also extends to its use in materials science. Researchers have investigated its potential as a precursor for synthesizing advanced polymers and materials with tailored properties. For instance, incorporating this compound into polymer matrices has been shown to enhance mechanical strength and thermal stability without compromising flexibility.

Looking ahead, ongoing research aims to explore new synthetic pathways for 1-(2,2-difluorocyclopropyl)-propanone, with a focus on improving efficiency and reducing costs. Additionally, efforts are being made to expand its application portfolio by investigating its potential in fields such as agrochemicals and specialty chemicals.

In conclusion, 1-(2,2-difluorocyclopropyl)-propanone (CAS No: 1823885-42-) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemical research.